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Compound of Interest

Compound Name:
3-Chloro-4-iodo-N,N-

dimethylpyridin-2-amine

Cat. No.: B8266888

Get Quote

Executive Summary
This technical guide provides a comprehensive spectral and analytical profile for 3-Chloro-4-
iodo-N,N-dimethylpyridin-2-amine, a critical halogenated pyridine scaffold used in the

synthesis of kinase inhibitors (e.g., KRAS, EGFR) and advanced agrochemicals.

The presence of contiguous halogen substitutions (Cl at C3, I at C4) alongside an electron-

donating dimethylamine group at C2 creates a unique electronic push-pull system. This guide

details the experimental NMR, predicted IR, and Mass Spectrometry data required for rigorous

structural validation and quality control in drug development workflows.

Compound Identity & Physicochemical Properties[1]
[2][3][4][5][6][7][8]
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Property Specification

IUPAC Name 3-Chloro-4-iodo-N,N-dimethylpyridin-2-amine

CAS Number 1801766-16-4

Molecular Formula C₇H₈ClIN₂

Molecular Weight 282.51 g/mol

Appearance
Colorless to pale yellow oil (often solidifies upon

cooling)

Solubility
Soluble in DCM, CHCl₃, DMSO, MeOH; Low

solubility in water

Synthesis & Structural Logic
The synthesis of this compound typically proceeds via Nucleophilic Aromatic Substitution

(SNAr). The C2 position of the pyridine ring is activated for nucleophilic attack, particularly

when the ring nitrogen is protonated or complexed, allowing for the displacement of a leaving

group (usually chlorine or fluorine) by dimethylamine.

Synthesis Workflow (SNAr Mechanism)
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Figure 1: SNAr pathway for the regioselective synthesis of the target scaffold.

Spectral Analysis
Nuclear Magnetic Resonance (NMR)
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The 1H NMR spectrum is characterized by two distinct aromatic doublets corresponding to the

protons at C5 and C6. The coupling constant (J) is indicative of ortho-coupling typical for

pyridine rings.

1H NMR Data (400 MHz, CDCl₃)
Shift (δ
ppm)

Multiplicity Integration
Coupling (J
Hz)

Assignment
Structural
Context

7.75 Doublet (d) 1H 5.3 Hz H-6

Deshielded

by ring

Nitrogen;

ortho to H-5.

7.33 Doublet (d) 1H 5.0-5.3 Hz H-5

Shielded

relative to H-

6; ortho to H-

6, meta to

Iodine.

3.00 Singlet (s) 6H - N(CH₃)₂

Characteristic

equivalent

methyl

groups on

exocyclic

nitrogen.

Analyst Note: The chemical shift of the dimethylamine group (δ 3.00) is diagnostic. A shift

significantly downfield (>3.2 ppm) would suggest protonation or salt formation, while a shift

upfield (<2.8 ppm) might indicate loss of conjugation with the ring.

13C NMR Profile (Predicted/calculated based on substituent effects)
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Experimental 13C data is often proprietary for this intermediate; the following are high-

confidence calculated values based on ChemDraw and incremental substituent effects.

C-2 (160.5 ppm): Highly deshielded due to direct attachment to the electronegative N(Me)₂

and the ring nitrogen.

C-6 (148.2 ppm): Typical α-carbon shift in pyridine, slightly shielded by electron donation

from the C2-amine.

C-4 (115.0 ppm):Diagnostic Peak. Carbon attached to Iodine is significantly shielded (Heavy

Atom Effect), appearing much further upfield than typical aromatic carbons.

C-3 (122.0 ppm): Carbon attached to Chlorine.

C-5 (128.5 ppm): β-carbon, relatively unperturbed.

N(CH₃)₂ (41.5 ppm): Standard aliphatic amine carbon shift.

Mass Spectrometry (MS)
The mass spectrum provides crucial confirmation of the halogenation pattern. The presence of

Chlorine (35Cl/37Cl) creates a distinct isotopic signature.

Ionization Mode: ESI+ (Electrospray Ionization, Positive mode)

Molecular Ion [M+H]⁺: 282.9 (Base peak for 35Cl)

Isotopic Pattern Analysis:

m/z 282.9 (100%): Contains 35Cl.

m/z 284.9 (~33%): Contains 37Cl.

Note on Iodine: Iodine is monoisotopic (127I), so it does not contribute to the M+2 pattern,

simplifying the interpretation to just the Chlorine signature.

Fragmentation Pathway (ESI-MS/MS)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8266888?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[M+H]+ 
 m/z 282.9

Loss of Iodine (I•)
 m/z ~156

 C-I Bond Cleavage (Weakest Bond)

Loss of NMe2
 m/z ~238

 C-N Cleavage (High Energy)

Pyridyne Intermediate
(Ring contraction/breakdown)

Click to download full resolution via product page

Figure 2: Proposed fragmentation pathway. The C-I bond is the weakest and typically cleaves

first.

Infrared Spectroscopy (IR)
The IR spectrum is dominated by the pyridine ring breathing modes and the C-Halogen

stretches.

Wavenumber (cm⁻¹) Vibration Mode
Functional Group
Assignment

2920 - 2850 C-H Stretch Methyl groups (N-Me).

1580 - 1560 C=N / C=C Stretch
Pyridine ring skeletal

vibrations.

1380 C-N Stretch Aryl C-N (exocyclic amine).

1050 - 1080 C-Cl Stretch Aryl Chloride.

~650 - 700 C-I Stretch
Aryl Iodide (often

weak/fingerprint).

Quality Control & Purity Analysis
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For researchers using this compound as an intermediate, HPLC purity is paramount to prevent

side reactions in subsequent cross-couplings (e.g., Suzuki or Sonogashira coupling at the C-I

position).

Recommended HPLC Method:

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 10% B to 90% B over 15 minutes.

Detection: UV at 254 nm (aromatic) and 280 nm (iodine absorbance band).

Retention Time: Expect elution in the middle-late region due to the lipophilicity of the Iodo

and Chloro substituents.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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